Cas no 221156-65-6 (Benzyl 3-[(Chlorosulfonyl)methyl]benzoate)
221156-65-6 structure
Product Name:Benzyl 3-[(Chlorosulfonyl)methyl]benzoate
CAS No:221156-65-6
MF:C15H13ClO4S
MW:324.779322385788
CID:2466084
Update Time:2023-08-06
Benzyl 3-[(Chlorosulfonyl)methyl]benzoate Chemical and Physical Properties
Names and Identifiers
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- Benzyl 3-[(Chlorosulfonyl)Methyl]benzoate
- Benzyl 3-[(Chlorosulfonyl)methyl]benzoate
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- Inchi: 1S/C15H13ClO4S/c16-21(18,19)11-13-7-4-8-14(9-13)15(17)20-10-12-5-2-1-3-6-12/h1-9H,10-11H2
- InChI Key: MZZHUFMQLOYHFW-UHFFFAOYSA-N
- SMILES: ClS(CC1C=CC=C(C(=O)OCC2C=CC=CC=2)C=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 6
- Complexity: 437
- XLogP3: 3.9
- Topological Polar Surface Area: 68.8
Benzyl 3-[(Chlorosulfonyl)methyl]benzoate Related Literature
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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